5-Fluoro-2-(pyridin-2-yl)pyrimidin-4-ol

• IUPAC Name: 5-fluoro-2-pyridin-2-yl-1H-pyrimidin-6-one
• InChI: InChI=1S/C9H6FN3O/c10-6-5-12-8(13-9(6)14)7-3-1-2-4-11-7/h1-5H,(H,12,13,14)
• InChI Key: BJOCYMYWLSJILM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C2=NC=C(C(=O)N2)F
• Molecular Formula: C9H6FN3O
• DSSTOX Substance ID: DTXSID90724425
• Molecular Weight: 191.16 g/mol
• CAS RN: 1240596-22-8

Description

Synthesis Analysis

The synthesis of 5-FPP or similar compounds involves various chemical reactions. For instance, a series of novel 2-(pyridin-2-yl) pyrimidine derivatives were designed and synthesized for potential biological activities. Another study reported the synthesis of 17 novel pyrimidine derivatives containing an amide moiety. A method was also developed for the synthesis of 4-substituted 5-fluoro-2-aminopyrimidines.

Molecular Structure Analysis

The molecular structure of 5-FPP is characterized by the presence of a pyrimidine ring substituted with a fluorine atom at the 5th position and a pyridin-2-yl group at the 2nd position. The optimal structure of the pyridine group was found to be 5-CF3.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of 5-FPP or similar compounds are complex and involve multiple steps. For example, the synthesis of novel 2-(pyridin-2-yl) pyrimidine derivatives involved various chemical reactions. Another study reported the synthesis of 17 novel pyrimidine derivatives containing an amide moiety.

Physical And Chemical Properties Analysis

The physical and chemical properties of 5-FPP include a molecular formula of C9H6FN3O and a molecular weight of 191.16 g/mol. More detailed physical and chemical properties were not found in the search results.

Scientific Research Applications

1. Synthesis of Fluorinated Pyridines

• Application Summary: The compound is used in the synthesis of fluoropyridines, which have interesting and unusual physical, chemical, and biological properties due to the presence of strong electron-withdrawing substituents in the aromatic ring.
• Methods of Application: The specific methods of synthesis are not detailed in the source, but it mentions the use of reactions such as the Umemoto reaction and the Balts-Schiemann reaction.
• Results or Outcomes: The synthesis of fluoropyridines is a challenging problem due to their reduced basicity and reactivity compared to their chlorinated and brominated analogues.

2. Anti-Fibrosis Activity

• Application Summary: A series of novel 2-(pyridin-2-yl)pyrimidine derivatives were designed, synthesized, and their biological activities were evaluated against immortalized rat hepatic stellate cells (HSC-T6).
• Methods of Application: The specific methods of synthesis and application are not detailed in the source.
• Results or Outcomes: Fourteen compounds were found to present better anti-fibrotic activities than Pirfenidone and Bipy55′DC. Among them, compounds ethyl 6-(5-(p-tolylcarbamoyl)pyrimidin-2-yl)nicotinate (12m) and ethyl 6-(5-((3,4-difluorophenyl)carbamoyl)pyrimidin-2-yl)nicotinate (12q) show the best activities with IC50 values of 45.69 μM and 45.81 μM, respectively.

Future Directions

The future directions for the research and development of 5-FPP and similar compounds could involve further exploration of their biological activities. For instance, a series of novel 2-(pyridin-2-yl) pyrimidine derivatives were found to present better anti-fibrotic activities than Pirfenidone and Bipy55′DC. Another study reported that certain pyrimidine derivatives exhibited higher antifungal activity against Phomopsis sp. These findings suggest potential future directions for the development of novel drugs based on 5-FPP and similar compounds.